Cas no 133778-13-9 (2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide)

2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide is a heterocyclic sulfone compound characterized by its saturated six-membered ring structure incorporating nitrogen and sulfur. The phenyl substituent at the 4-position enhances its potential as an intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The 1,1-dioxide moiety imparts stability and polarity, facilitating its use in reactions requiring sulfone functional groups. Its well-defined structure and purity make it suitable for research applications, including the development of bioactive molecules. The compound’s synthetic versatility and compatibility with various reaction conditions underscore its utility in medicinal chemistry and material science.
2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide structure
133778-13-9 structure
Product Name:2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide
CAS No:133778-13-9
MF:C10H13NO2S
MW:211.28072142601
MDL:MFCD20483325
CID:3710383
PubChem ID:68463624
Update Time:2025-06-06

2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide
    • 4-phenyl-1,2-thiazinane 1,1-dioxide
    • OGBBONRSZJOJCB-UHFFFAOYSA-N
    • 4-Phenyl-1,2-thiazinane1,1-dioxide
    • SCHEMBL2976515
    • 4-phenyltetrahydro-2H-1,2-thiazine 1,1-dioxide
    • starbld0017719
    • AKOS027324967
    • 133778-13-9
    • MDL: MFCD20483325
    • Inchi: 1S/C10H13NO2S/c12-14(13)7-6-10(8-11-14)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
    • InChI Key: OGBBONRSZJOJCB-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)CCC(C2=CC=CC=C2)CN1

Computed Properties

  • Exact Mass: 211.06669983Da
  • Monoisotopic Mass: 211.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 54.6Ų

2H-1,2-Thiazine, tetrahydro-4-phenyl-, 1,1-dioxide Pricemore >>

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